Cas no 1206979-27-2 (Methyl 1-chloroisoquinoline-5-carboxylate)
1206979-27-2 structure
Product Name:Methyl 1-chloroisoquinoline-5-carboxylate
CAS No:1206979-27-2
MF:C11H8ClNO2
MW:221.639721870422
CID:1209953
PubChem ID:72213626
Update Time:2025-04-20
Methyl 1-chloroisoquinoline-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-chloroisoquinoline-5-carboxylate
- 1206979-27-2
- JRMLTRHNDMMVOR-UHFFFAOYSA-N
- DA-19335
- SCHEMBL16735228
- AB73866
-
- Inchi: 1S/C11H8ClNO2/c1-15-11(14)9-4-2-3-8-7(9)5-6-13-10(8)12/h2-6H,1H3
- InChI Key: JRMLTRHNDMMVOR-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC=C(C(=O)OC)C=2C=CN=1
Computed Properties
- Exact Mass: 221.0243562g/mol
- Monoisotopic Mass: 221.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 39.2Ų
Methyl 1-chloroisoquinoline-5-carboxylate Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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